Cas no 1423809-64-6 ((1S,4R,4aS,8aR)-1-hydroxy-4,7-dimethyl-1-(prop-1-en-2-yl)-1,3,4,4a,5,8a-hexahydronaphthalene-2,6-dione)

(1S,4R,4aS,8aR)-1-hydroxy-4,7-dimethyl-1-(prop-1-en-2-yl)-1,3,4,4a,5,8a-hexahydronaphthalene-2,6-dione structure

1423809-64-6 structure

Product Name:(1S,4R,4aS,8aR)-1-hydroxy-4,7-dimethyl-1-(prop-1-en-2-yl)-1,3,4,4a,5,8a-hexahydronaphthalene-2,6-dione

CAS No:1423809-64-6

MF:C₁₅H₂₀O₃

MW:248.317504882813

CID:2841457

PubChem ID:60156133

Update Time:2025-04-21

(1S,4R,4aS,8aR)-1-hydroxy-4,7-dimethyl-1-(prop-1-en-2-yl)-1,3,4,4a,5,8a-hexahydronaphthalene-2,6-dione Chemical and Physical Properties

Names and Identifiers

- (1S,4R,4aS,8aR)-1-hydroxy-4,7-dimethyl-1-(prop-1-en-2-yl)-1,3,4,4a,5,8a-hexahydronaphthalene-2,6-dione
- [ "" ]
- 7α-Hydroxy-4,11-cadinadiene-3,8-dione
- AKOS040761255
- 7alpha-Hydroxy-4,11-cadinadiene-3,8-dione
- (4aR,5S,8R,8aS)-5-hydroxy-3,8-dimethyl-5-prop-1-en-2-yl-4a,7,8,8a-tetrahydro-1H-naphthalene-2,6-dione
- 1423809-64-6
- Inchi： 1S/C15H20O3/c1-8(2)15(18)12-5-10(4)13(16)7-11(12)9(3)6-14(15)17/h5,9,11-12,18H,1,6-7H2,2-4H3/t9-,11+,12+,15-/m1/s1
- InChI Key： GMEQWOXALWTOIS-CKRXIKOQSA-N
- SMILES： O[C@@]1(C(=C)C)C(C[C@@H](C)[C@@H]2CC(C(C)=C[C@@H]21)=O)=O

Computed Properties

Exact Mass: 248.14100
Monoisotopic Mass: 248.14124450g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 460
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 54.4Å²

Experimental Properties

Color/Form: Oil
PSA: 54.37000
LogP: 2.05400

(1S,4R,4aS,8aR)-1-hydroxy-4,7-dimethyl-1-(prop-1-en-2-yl)-1,3,4,4a,5,8a-hexahydronaphthalene-2,6-dione Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

(1S,4R,4aS,8aR)-1-hydroxy-4,7-dimethyl-1-(prop-1-en-2-yl)-1,3,4,4a,5,8a-hexahydronaphthalene-2,6-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H88370-5 mg	7α-Hydroxy-4,11-cadinadiene-3,8-dione	1423809-64-6		5mg	￥5120.0	2022-04-27
TargetMol Chemicals	TN3253-5mg	7alpha-Hydroxy-4,11-cadinadiene-3,8-dione	1423809-64-6		5mg	￥ 3560	2024-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H88370-5mg	7α-Hydroxy-4,11-cadinadiene-3,8-dione	1423809-64-6	,70.0%	5mg	¥5120.0	2023-09-07
TargetMol Chemicals	TN3253-5 mg	7alpha-Hydroxy-4,11-cadinadiene-3,8-dione	1423809-64-6	98%	5mg	￥ 3,560	2023-07-11
TargetMol Chemicals	TN3253-1 mL * 10 mM (in DMSO)	7alpha-Hydroxy-4,11-cadinadiene-3,8-dione	1423809-64-6	98%	1 mL * 10 mM (in DMSO)	￥ 3660	2023-09-15
TargetMol Chemicals	TN3253-1 ml * 10 mm	7alpha-Hydroxy-4,11-cadinadiene-3,8-dione	1423809-64-6		1 ml * 10 mm	￥ 3660	2024-07-20
TargetMol Chemicals	TN3253-5mg	7alpha-Hydroxy-4,11-cadinadiene-3,8-dione	1423809-64-6		5mg	￥ 3560	2024-07-24
TargetMol Chemicals	TN3253-1 ml * 10 mm	7alpha-Hydroxy-4,11-cadinadiene-3,8-dione	1423809-64-6		1 ml * 10 mm	￥ 3660	2024-07-24
A2B Chem LLC	AE61111-5mg	7α-Hydroxy-4,11-cadinadiene-3,8-dione	1423809-64-6		5mg	$635.00	2024-04-20

(1S,4R,4aS,8aR)-1-hydroxy-4,7-dimethyl-1-(prop-1-en-2-yl)-1,3,4,4a,5,8a-hexahydronaphthalene-2,6-dione Related Literature

1. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
2. Ester-mediated peptide formation promoted by deep eutectic solvents: a facile pathway to proto-peptides†

Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
3. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
4. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
5. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845

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